![molecular formula C15H19ClN2O3 B7347526 (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide](/img/structure/B7347526.png)
(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CEP-26401 and is a pyrrolidine-based inhibitor of the enzyme cathepsin K. The inhibition of this enzyme is of great interest in the treatment of osteoporosis and other bone-related diseases.
Mechanism of Action
The mechanism of action of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves the inhibition of cathepsin K, an enzyme that is involved in the breakdown of bone tissue. By inhibiting this enzyme, this compound may help to prevent bone loss and improve bone density.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to inhibit cathepsin K, which is involved in the breakdown of bone tissue. This inhibition may help to prevent bone loss and improve bone density. Additionally, this compound has been shown to have anti-inflammatory effects, which may also contribute to its potential therapeutic use.
Advantages and Limitations for Lab Experiments
One of the advantages of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide is its specificity for cathepsin K. This specificity makes it a valuable tool for studying the role of this enzyme in bone metabolism. However, one limitation of this compound is its potential toxicity. Careful dosing and monitoring are necessary to ensure that the compound is not toxic to cells or animals.
Future Directions
There are several future directions for research on (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide. One area of interest is the development of more potent and selective inhibitors of cathepsin K. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in the treatment of osteoporosis and other bone-related diseases. Finally, the potential toxicity of this compound needs to be further explored to ensure its safety for use in humans.
Synthesis Methods
The synthesis of (2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide involves several steps, including the reaction of 3-chloro-4-ethoxybenzaldehyde with (R)-(+)-1,2-propanediol in the presence of a Lewis acid catalyst to form an intermediate. This intermediate is then reacted with methylamine to form the desired compound.
Scientific Research Applications
(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide has been extensively studied for its potential applications in the treatment of osteoporosis and other bone-related diseases. The compound has been shown to inhibit cathepsin K, an enzyme that plays a key role in bone resorption. By inhibiting this enzyme, this compound may help to prevent bone loss and improve bone density.
properties
IUPAC Name |
(2R)-N-[(3-chloro-4-ethoxyphenyl)methyl]-1-methyl-5-oxopyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O3/c1-3-21-13-6-4-10(8-11(13)16)9-17-15(20)12-5-7-14(19)18(12)2/h4,6,8,12H,3,5,7,9H2,1-2H3,(H,17,20)/t12-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKVDLEFVZWLTAW-GFCCVEGCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNC(=O)C2CCC(=O)N2C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)CNC(=O)[C@H]2CCC(=O)N2C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.